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Compound Name: Menthyl acetate
CAS No.: 2230-87-7
Cat. No.: B1630863
Get Quote
. J

Menthyl acetate is a naturally occurring monoterpene and the acetate ester of menthol.[1] It is
a key constituent of peppermint oil, typically comprising 3-5% of the volatile oil, where it
contributes significantly to the characteristic aroma and flavor.[1] In the realm of perfumery,
menthyl acetate is prized not as a simple replacement for menthol, but as a sophisticated
modifier that imparts a unique sensory experience. Its aroma is softer and more nuanced than
menthol, often described as having minty, rose-like, fruity, and even tea-like characteristics.[2]
[3][4][5] This complexity allows it to deliver a subtle, uplifting freshness and a pleasant cooling
sensation without the harsh, medicinal notes associated with pure menthol.[2][6][7] Its
versatility makes it an indispensable element for creating vibrant, fresh, and sophisticated scent
profiles in a wide array of fragrance applications.[4][8]

Physicochemical Properties

A thorough understanding of menthyl acetate's physical and chemical properties is
fundamental for its effective handling, formulation, and quality assessment. These properties
dictate its behavior in various solvents and fragrance bases.
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Property Value Source(s)
Chemical Formula C12H2202 [1]

Molar Mass 198.30 g/mol [1]09]
Appearance Colorless to pale yellow liquid [41161[9]

] Minty, cooling, sweet, fruity,
Odor Profile ] ] [2][3][5]
rose-like, tea-like

Boiling Point 229-230 °C [1]
Density ~0.92 g/mL (at 20-25 °C) [1][6]
Flash Point ~77 °C (closed cup) [1]

o Miscible with alcohol and
Solubility o , [110]
ether; slightly soluble in water.

Odor Life on Strip Approximately 13 hours [5]

Synthesis Protocols: From Menthol to Menthyl
Acetate

The primary route for producing menthyl acetate is the esterification of menthol. The choice of
acetylating agent is critical, as it directly impacts reaction efficiency, conditions, and the
complexity of the purification process.

Causality Behind Synthesis Choices

The effectiveness of the esterification reaction is governed by the reactivity of the acetylating
agent. The leaving group's ability to depart influences the reaction rate, following the general
trend: acetyl chloride > acetic anhydride > acetic acid.[11]

o Acetyl Chloride: Offers the highest reactivity and fastest conversion due to the excellent
chloride leaving group. However, it vigorously produces corrosive hydrogen chloride (HCI)
gas, requiring specialized equipment and careful handling.[11][12]
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» Acetic Anhydride: Provides a good balance of reactivity and safety. It is more effective than
acetic acid and is commonly used in industrial production. The reaction co-produces acetic
acid, which must be neutralized and washed out during the workup.[11][13]

o Acetic Acid (Fischer Esterification): This is the classic, equilibrium-limited method. It is the
least reactive and requires a strong acid catalyst (like H2SOa4) and often the removal of water
to drive the reaction to completion, making it relatively inefficient for high-yield synthesis.[11]
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Menthyl Acetate Synthesis Workflow
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Caption: General workflow for the synthesis and purification of menthyl acetate.
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Protocol 1: Synthesis via Acetic Anhydride
(Recommended Lab Scale)

This protocol offers a robust and efficient method suitable for standard laboratory synthesis.

Materials:

L-Menthol

Acetic Anhydride

Concentrated Sulfuric Acid (H2SOa) (catalytic amount)

Saturated Sodium Bicarbonate (NaHCOs) solution

Deionized Water

Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (Na2SOa)

Standard reflux and separation glassware

Procedure:

Setup: Assemble a round-bottom flask with a reflux condenser in a heating mantle.

Charging Reactants: To the flask, add L-Menthol (1.0 eq) and Acetic Anhydride (1.2 eq).

Catalysis: While stirring, carefully add a few drops of concentrated H2SOa4. An exothermic
reaction may be observed.

Reaction: Heat the mixture to reflux gently for 1-2 hours. Monitor the reaction progress via
Thin Layer Chromatography (TLC).

Cooling & Quenching: Once the reaction is complete, cool the flask to room temperature.
Slowly and carefully pour the reaction mixture into a separatory funnel containing cold
deionized water.

Neutralization & Washing: Wash the organic layer sequentially with:
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o Saturated NaHCOs solution until effervescence ceases (to neutralize remaining acid).

o Deionized water (2-3 times) until the aqueous layer is neutral (check with pH paper).[12]

Drying: Separate the organic layer and dry it over anhydrous MgSOa for at least 30 minutes.
[12]

Purification: Filter off the drying agent. The resulting liquid can be purified further by vacuum
distillation to yield high-purity menthyl acetate.

Application in Perfumery and Fragrance
Formulation

Menthyl acetate's value lies in its ability to enhance and modify fragrance compositions with a

clean, cooling lift.

Olfactory Contribution & Blending Synergies

Menthyl acetate is a versatile blending agent that introduces freshness without dominating the

fragrance profile.

Top Note Freshening: It provides a crisp, uplifting top note that is less piercing than
traditional mints.[2]

Floral Enhancement: It excels at emphasizing floral notes, especially rose and geranium, by
adding a dewy, natural-smelling freshness.[3][5][14]

Cooling Sensation: It imparts a mild cooling effect, which is highly desirable in personal care
products like lotions, aftershaves, and body sprays.[2][6][7]

Fruity & Herbal Accords: It blends seamlessly into fruity (berry, blackcurrant) and herbal
(lavender) compositions, adding complexity and a touch of invigorating coolness.[3][5]
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Caption: Synergistic blending of menthyl acetate with other fragrance families.

Performance and Stability in Product Bases

The stability of a fragrance ingredient is crucial for its performance in the final product. Menthyl
acetate shows good stability across a range of typical pH values for consumer products,
though it can be susceptible to hydrolysis under extreme pH conditions.

Stability of Menthyl

Application Typical pH
Acetate

Fine Fragrance / Eau de

] 45-6.0 Good
Toilette
Toiletry Applications (Lotions) ~6.0 Good
Antiperspirants ~3.5 Fair
Liquid Detergent ~9.0 Good
Bar Soap ~10.0 Good
Powder Detergent ~11.0 Good
Bleach-Containing Products ~14.0 Poor
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(Data adapted from Takasago International Corporation)[14]

Quality Control and Analytical Protocols

To ensure the olfactory quality and safety of menthyl acetate, rigorous analytical testing is
mandatory. The primary goal is to confirm identity, assess purity, and quantify any impurities,
such as unreacted menthol or by-products from synthesis. Gas Chromatography-Mass
Spectrometry (GC-MS) is the gold standard for this analysis.

GC-MS Analysis

Dilute in Solvent el GC Separation . .
@Iemhyl Acetate Samle(e_g_' Ethanol) Inject into GC-MS]—l—QBased - VolatilityHS Detection & Fragmentation

Data Analysis:
- Retention Time
- Mass Spectrum
- Peak Area %

o

Purity Report
(e.g., >98%)

Click to download full resolution via product page

Caption: Standard quality control workflow for menthyl acetate using GC-MS.

Protocol 2: GC-MS Purity Analysis

Objective: To determine the purity of a menthyl acetate sample and identify impurities.
Instrumentation & Consumables:

e Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

o Capillary Column (e.g., HP-5MS, 30m x 0.25mm x 0.25um)

e Helium (Carrier Gas)

» Ethanol or Hexane (Solvent)

» Menthyl Acetate reference standard

Procedure:
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o Standard Preparation: Prepare a 1% (v/v) solution of the menthyl acetate reference
standard in the chosen solvent.

o Sample Preparation: Prepare a 1% (v/v) solution of the menthyl acetate sample to be tested
in the same solvent.

e GC-MS Method Setup (Example Parameters):

(¢]

Inlet Temperature: 250 °C
o Injection Mode: Split (e.g., 50:1 ratio)
o Injection Volume: 1 uL
o Carrier Gas Flow: Helium at 1.0 mL/min (constant flow)
o Oven Program:
» |nitial Temp: 60 °C, hold for 2 min
= Ramp: 10 °C/min to 240 °C
» Hold: 5 min at 240 °C
o MS Transfer Line Temp: 280 °C
o lon Source Temp: 230 °C
o lonization Mode: Electron lonization (El) at 70 eV
o Mass Scan Range: 40-350 amu
e Analysis Sequence:
o Run a solvent blank to ensure system cleanliness.
o Inject the reference standard to establish retention time and mass spectrum.

o Inject the sample.
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o Data Interpretation:

o ldentification: Confirm the identity of the main peak in the sample chromatogram by
matching its retention time and mass spectrum with the reference standard.

o Purity Calculation: Calculate the purity by the area percent method. Purity (%) = (Peak
Area of Menthyl Acetate / Total Peak Area of all components) x 100. A typical
specification for fragrance grade is a GC purity of 298%.[6]

o Impurity Identification: Identify other peaks (e.g., menthol, isomers) by comparing their
mass spectra to a library (e.g., NIST).

Safety and Regulatory Considerations

Menthyl acetate is widely used in fragrance, flavor, cosmetic, and oral care products.[4][8]
While generally considered safe for its intended use, it is classified as a combustible liquid and
may pose a hazard to aquatic life. In the body, it is expected to hydrolyze to menthol, which is
then metabolized.[3] Professionals must adhere to the latest guidelines and concentration limits
set by regulatory bodies such as the International Fragrance Association (IFRA) and local
governmental agencies to ensure consumer safety.

Conclusion

Menthyl acetate is a cornerstone ingredient for imparting a refined, cooling freshness in
modern perfumery. Its unique olfactory profile—softer and more complex than menthol—allows
for its use across a broad spectrum of fragrance types, from florals to herbal and fruity
compositions. A comprehensive understanding of its synthesis, application synergies, and
analytical validation is essential for harnessing its full potential. By following robust protocols for
synthesis and quality control, researchers and perfumers can confidently incorporate menthyl
acetate to create innovative, vibrant, and sensorially pleasing fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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